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Compound of Interest

Compound Name: 10(E)-Heptadecenol

Cat. No.: B15600743 Get Quote

An In-depth Technical Guide to 10(E)-
Heptadecenol
For Researchers, Scientists, and Drug Development Professionals

Abstract
10(E)-Heptadecenol is a long-chain fatty alcohol with a defined chemical structure. This

technical guide provides a concise overview of its fundamental chemical and physical

properties. While specific biological activities and signaling pathways for 10(E)-Heptadecenol
are not extensively documented in current scientific literature, this document also explores the

known biological roles of structurally similar long-chain fatty alcohols to offer a contextual

framework and suggest potential areas for future investigation. The information presented

herein is intended to serve as a foundational resource for researchers and professionals in the

fields of chemistry and drug development.

Chemical and Physical Properties
10(E)-Heptadecenol, a monounsaturated fatty alcohol, possesses a 17-carbon chain with a

single double bond in the trans (E) configuration at the 10th carbon position. Its key identifiers

and physicochemical properties are summarized below.
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Property Value Reference

CAS Number 98329-34-1 [1]

Molecular Formula C₁₇H₃₄O [1]

Molecular Weight 254.45 g/mol [1]

Synonyms
(10E)-10-Heptadecen-1-ol,

trans-10-Heptadecen-1-ol

Physical State Not specified in literature

Solubility Not specified in literature

Boiling Point Not specified in literature

Melting Point Not specified in literature

Synthesis and Experimental Protocols
A comprehensive review of the current scientific literature did not yield specific, detailed

experimental protocols for the synthesis or biological evaluation of 10(E)-Heptadecenol.
General methods for the synthesis of long-chain unsaturated alcohols may be applicable, but

specific reaction conditions, yields, and purification methods for this particular compound are

not readily available.

Biological Activity and Signaling Pathways
There is a notable lack of specific data in peer-reviewed literature regarding the biological

activity and associated signaling pathways of 10(E)-Heptadecenol. However, the broader class

of long-chain fatty alcohols has been reported to exhibit various biological effects, which may

provide a basis for future investigation into the potential roles of 10(E)-Heptadecenol.

It is important to emphasize that the following information is based on structurally related

compounds and should not be directly extrapolated to 10(E)-Heptadecenol without

experimental validation.

Potential Antimicrobial and Antioxidant Activities
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Some long-chain unsaturated alcohols have been investigated for their antimicrobial and

antioxidant properties. For instance, other long-chain fatty alcohols and related compounds

have demonstrated activity against various bacterial and fungal strains. Additionally, the

presence of a double bond in the carbon chain can sometimes confer antioxidant capabilities

by acting as a scavenger of reactive oxygen species. These potential activities for 10(E)-
Heptadecenol remain to be experimentally confirmed.

Role in Cellular Signaling
Fatty alcohols can be precursors to or components of more complex lipids that play crucial

roles in cellular signaling. For example, they can be incorporated into cell membranes,

potentially influencing membrane fluidity and the function of membrane-bound proteins. They

can also be metabolized to fatty acids or other signaling molecules. However, no specific

signaling pathways involving 10(E)-Heptadecenol have been identified.

Future Research Directions
The absence of specific biological data for 10(E)-Heptadecenol highlights a significant gap in

the scientific literature and presents several opportunities for future research:

Synthesis and Characterization: Development and publication of a robust and reproducible

synthetic protocol for 10(E)-Heptadecenol would be a valuable contribution, enabling further

biological studies.

Biological Screening: A comprehensive screening of 10(E)-Heptadecenol for various

biological activities, including antimicrobial, antifungal, antiviral, anti-inflammatory, and

anticancer effects, is warranted.

Mechanism of Action Studies: Should any significant biological activity be identified,

subsequent studies should focus on elucidating the underlying mechanism of action and

identifying the specific cellular and molecular targets and signaling pathways involved.

Conclusion
10(E)-Heptadecenol is a well-defined chemical entity with known physical properties.

However, its biological role remains largely unexplored. While the activities of structurally

similar compounds may suggest potential avenues of investigation, dedicated experimental
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studies are necessary to determine the specific biological functions and signaling pathways of

10(E)-Heptadecenol. This technical guide serves to summarize the current state of knowledge

and to encourage further research into this potentially interesting long-chain fatty alcohol.

Logical Relationship Diagram
Due to the lack of established experimental workflows or signaling pathways for 10(E)-
Heptadecenol in the current scientific literature, a diagram representing these aspects cannot

be provided. The logical flow for future research is outlined in the "Future Research Directions"

section.

Synthesis & Characterization

Mechanistic Studies

Develop Synthetic Protocol Purify Compound Spectroscopic Analysis
(NMR, MS, etc.)

Broad Biological Screening
(Antimicrobial, Cytotoxicity, etc.)

Identify Active Compound(s) Elucidate Mechanism of Action Identify Signaling Pathways

Click to download full resolution via product page

Caption: A proposed workflow for future research on 10(E)-Heptadecenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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